Cas no 194804-81-4 (Benzoic acid, 3-(difluoromethoxy)-2,4-difluoro-, methyl ester)

Benzoic acid, 3-(difluoromethoxy)-2,4-difluoro-, methyl ester structure

194804-81-4 structure

Product Name:Benzoic acid, 3-(difluoromethoxy)-2,4-difluoro-, methyl ester

CAS No:194804-81-4

MF:C₉H₆F₄O₃

MW:238.135756969452

MDL:MFCD22418256

CID:3864593

PubChem ID:19358353

Update Time:2025-04-22

Benzoic acid, 3-(difluoromethoxy)-2,4-difluoro-, methyl ester Chemical and Physical Properties

Names and Identifiers

- Benzoic acid, 3-(difluoromethoxy)-2,4-difluoro-, methyl ester
- 194804-81-4
- DTXSID401243348
- SCHEMBL8044966
- methyl 2,4-difluoro-3-difluoromethoxybenzoate
- Methyl 2,4-difluoro-3-(difluoromethoxy)benzoate
- methyl 3-(difluoromethoxy)-2,4-difluorobenzoate
- AT33363
- MDL： MFCD22418256
- Inchi： 1S/C9H6F4O3/c1-15-8(14)4-2-3-5(10)7(6(4)11)16-9(12)13/h2-3,9H,1H3
- InChI Key： CEYPKILZGDCHIX-UHFFFAOYSA-N
- SMILES： C(OC)(=O)C1=CC=C(F)C(OC(F)F)=C1F

Computed Properties

Exact Mass: 238.02530670Da
Monoisotopic Mass: 238.02530670Da
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 0
Hydrogen Bond Acceptor Count: 7
Heavy Atom Count: 16
Rotatable Bond Count: 4
Complexity: 249
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
XLogP3: 2.9
Topological Polar Surface Area: 35.5Å²

Benzoic acid, 3-(difluoromethoxy)-2,4-difluoro-, methyl ester Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time	Inquiry
Alichem	A015013297-250mg	Methyl 2,4-difluoro-3-(difluoromethoxy)benzoate	194804-81-4	97%	250mg	$484.80	2023-09-02
Alichem	A015013297-500mg	Methyl 2,4-difluoro-3-(difluoromethoxy)benzoate	194804-81-4	97%	500mg	$847.60	2023-09-02
Alichem	A015013297-1g	Methyl 2,4-difluoro-3-(difluoromethoxy)benzoate	194804-81-4	97%	1g	$1475.10	2023-09-02
AstaTech	AT33363-1/G	METHYL 3-(DIFLUOROMETHOXY)-2,4-DIFLUOROBENZOATE	194804-81-4	95%	1g	$1495	2023-09-18
Ambeed	A2669945-1g	Methyl 3-(difluoromethoxy)-2,4-difluorobenzoate	194804-81-4	95%	1g	$1944.0	2025-02-28

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2. An all-solid-state imprinted polymer-based potentiometric sensor for determination of bisphenol S†

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Kui Wu,Zhihua Yang,Shilie Pan Dalton Trans., 2015,44, 19856-19864

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